• 2'-OMe-Bz-C Phosphoramidite
    • Cat. No.:
    • B027318
    • CAS No.:
    • 110764-78-8
    • Molecular Formula:
    • C47H54N5O9P
    • Molecular Weight:
    • 863.9 g/mol
    Description
    2'-OMe-Bz-C Phosphoramidite is a useful research compound. Its molecular formula is C47H54N5O9P and its molecular weight is 863.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2'-OMe-Bz-C ...
  • 2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine 3'-CE-phosph...
    • Cat. No.:
    • B3246250
    • CAS No.:
    • 176755-87-6
    • Molecular Formula:
    • C55H60N5O9P
    • Molecular Weight:
    • 966.1 g/mol
    Description
    2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine 3'-CE-phosphoramidite is a useful research compound. Its molecular formula is C55H60N5O9P and its molecular weight is 966.1 g/mol. The purity is usually 95%.
    Bench...
  • Ac-rC Phosphoramidite
    • Cat. No.:
    • B10832051
    • CAS No.:
    • Molecular Formula:
    • C47H64N5O9PSi
    • Molecular Weight:
    • 902.1 g/mol
    Description
    Ac-rC Phosphoramidite is a useful research compound. Its molecular formula is C47H64N5O9PSi and its molecular weight is 902.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ac-rC Phosphoram...
  • DMT-2'O-Methyl-rC(tac) phosphoramidite
    • Cat. No.:
    • B10861750
    • CAS No.:
    • Molecular Formula:
    • C52H64N5O10P
    • Molecular Weight:
    • 950.1 g/mol
    Description
    DMT-2'O-Methyl-rC(tac) phosphoramidite is a useful research compound. Its molecular formula is C52H64N5O10P and its molecular weight is 950.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • 2'-OMe-dmf-G-CE-Phosphoramidite
    • Cat. No.:
    • B12371647
    • CAS No.:
    • Molecular Formula:
    • C44H55N8O8P
    • Molecular Weight:
    • 854.9 g/mol
    Description
    2'-OMe-dmf-G-CE-Phosphoramidite is a useful research compound. Its molecular formula is C44H55N8O8P and its molecular weight is 854.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2'-OMe-d...
  • 5'-O-DMTr-2'-FU-methyl phosphonamidite
    • Cat. No.:
    • B12381872
    • CAS No.:
    • Molecular Formula:
    • C37H45FN3O7P
    • Molecular Weight:
    • 693.7 g/mol
    Description
    5'-O-DMTr-2'-FU-methyl phosphonamidite is a useful research compound. Its molecular formula is C37H45FN3O7P and its molecular weight is 693.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • 5'-DMTr-T-Methyl phosphonamidite
    • Cat. No.:
    • B13710525
    • CAS No.:
    • Molecular Formula:
    • C38H48N3O7P
    • Molecular Weight:
    • 689.8 g/mol
    Description
    5'-DMTr-T-Methyl phosphonamidite is a useful research compound. Its molecular formula is C38H48N3O7P and its molecular weight is 689.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5'-DMTr...
  • 5'-DMTr-dG(iBu)-Methyl phosphonamidite
    • Cat. No.:
    • B13719228
    • CAS No.:
    • Molecular Formula:
    • C42H53N6O7P
    • Molecular Weight:
    • 784.9 g/mol
    Description
    5'-DMTr-dG(iBu)-Methyl phosphonamidite is a useful research compound. Its molecular formula is C42H53N6O7P and its molecular weight is 784.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5...
  • DMT-LNA-G phosphoramidite
    • Cat. No.:
    • B13906612
    • CAS No.:
    • Molecular Formula:
    • C41H48N7O8P
    • Molecular Weight:
    • 797.8 g/mol
    Description
    DMT-LNA-G phosphoramidite is a useful research compound. Its molecular formula is C41H48N7O8P and its molecular weight is 797.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DMT-LNA-G phos...
  • 5'-O-DMTr-2'-O-methyl-N6-methyl adenosine 3'-CED phosph...
    • Cat. No.:
    • B15586490
    • CAS No.:
    • Molecular Formula:
    • C42H52N7O7P
    • Molecular Weight:
    • 797.9 g/mol
    Description
    5'-O-DMTr-2'-O-methyl-N6-methyl adenosine 3'-CED phosphoramidite is a useful research compound. Its molecular formula is C42H52N7O7P and its molecular weight is 797.9 g/mol. The purity is usually 95%.
    Bench...
© Copyright 2025 BenchChem. All Rights Reserved.